Cas no 221243-13-6 (2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile)

• Product Name: 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile
• CAS No: 221243-13-6
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 2156159
• Update Time: 2025-07-15

2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methoxy-2-(naphthalen-1-yl)ethylidene)malononitrile
• 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile

• Inchi： InChI=1S/C16H12N2O/c1-19-16(14(10-17)11-18)9-13-7-4-6-12-5-2-3-8-15(12)13/h2-8H,9H2,1H3
• InChI Key： YESGAKYWJPOKJQ-UHFFFAOYSA-N
• SMILES： COC(=C(C#N)C#N)CC1=CC=CC2=CC=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile

Introduction to 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile (CAS No. 221243-13-6)

2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile, identified by its Chemical Abstracts Service (CAS) number 221243-13-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The compound's molecular structure incorporates a methoxy group, an ethylidene bridge, and a naphthalene moiety, which collectively contribute to its distinct chemical properties and reactivity.

The naphthalene ring in 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile serves as a key aromatic scaffold, providing stability and influencing electronic distributions across the molecule. This aromatic component is particularly valuable in medicinal chemistry, as naphthalene derivatives are known for their role in various biological processes and have been explored in the synthesis of bioactive compounds. The presence of the methoxy group further enhances the compound's versatility, enabling diverse functionalization and interaction with biological targets.

Recent advancements in chemical synthesis have enabled more efficient preparation methods for 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile, allowing researchers to access larger quantities for detailed studies. These improvements have been instrumental in exploring the compound's pharmacological potential. For instance, studies have indicated that derivatives of this class may exhibit properties relevant to anti-inflammatory and anticancer therapies. The ethylidene bridge within the molecule's core structure contributes to its conformational flexibility, which is often a desirable trait in drug candidates seeking optimal binding interactions with biological receptors.

In the realm of material science, 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile has shown promise as a building block for advanced polymers and liquid crystals. The combination of its rigid aromatic core and flexible side chains allows for the design of materials with tailored electronic and optical properties. Researchers are investigating its incorporation into organic semiconductors and optoelectronic devices, where such structural features can enhance performance metrics such as charge transport efficiency and light emission characteristics.

The compound's reactivity also makes it a valuable intermediate in synthetic chemistry. The naphthalenyl group can participate in various coupling reactions, while the methylene groups adjacent to the nitrile functionality offer opportunities for further derivatization. These attributes have led to its use in multi-step syntheses targeting complex molecules with therapeutic relevance. For example, modifications of this scaffold have been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

From a computational chemistry perspective, 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. High-resolution crystal structures have provided insights into how this molecule might bind to enzymes or receptors, guiding medicinal chemists in optimizing its pharmacological profile. These studies often employ advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm structural hypotheses and refine molecular models.

The synthesis of 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile involves several key steps that highlight modern synthetic methodologies. Transition metal-catalyzed reactions play a crucial role in forming the carbon-carbon bonds that define its structure. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the naphthalenyl group efficiently. Additionally, catalytic hydrogenation techniques are employed to reduce double bonds or other unsaturated sites while maintaining regioselectivity—a critical consideration when working with complex molecules like this one.

Environmental considerations are also integral to the production of CAS No 221243-13-6 derivatives. Green chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis. Solvent selection is particularly important; polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile are often preferred due to their ability to dissolve a wide range of functional groups while being recyclable or biodegradable alternatives where possible.

The pharmacological evaluation of 2-1-Methoxy-2-(1-naphthalenyl)ethylidenepropanedinitrile has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated moderate activity against certain enzymes associated with metabolic pathways relevant to neurological disorders. While preliminary results are promising, additional studies are necessary to assess its selectivity profile and potential side effects before moving into clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated research on this compound. By leveraging interdisciplinary approaches—combining expertise from organic chemistry, biochemistry, pharmacology, and materials science—scientists are gaining deeper insights into how structural modifications can enhance its utility across multiple domains. Such collaborations also facilitate rapid translation from laboratory discoveries to practical applications.

The future prospects for CAS No 221243-13-6 appear bright, with ongoing research exploring new synthetic routes and expanding its applications beyond traditional pharmaceuticals into areas like agrochemicals or specialty chemicals where unique molecular architectures offer advantages over conventional compounds.